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Compound of Interest

Compound Name: 3-(4-Nitrophenyl)pyridine

Cat. No.: B1584840 Get Quote

Prepared for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of N-Boc-cis-4-hydroxy-L-proline, a critical

chiral building block in modern drug discovery and peptide synthesis. As a proline analogue, it

offers unique conformational constraints that are invaluable in designing structured peptides

and bioactive molecules.[1] This document will delve into its chemical and physical properties,

detailed safety protocols, and its significant applications in synthetic chemistry.

Core Chemical Identity
N-Boc-cis-4-hydroxy-L-proline is a derivative of the amino acid L-proline, where the amine

group is protected by a tert-butyloxycarbonyl (Boc) group. This protection enhances its stability

and solubility, allowing for controlled chemical modifications.[1] The presence of multiple

stereocenters and a rigid pyrrolidine ring makes it a powerful tool for stereoselective synthesis.

[1]
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Identifier Value

Chemical Name
(2S,4S)-1-(tert-butoxycarbonyl)-4-

hydroxypyrrolidine-2-carboxylic acid

Synonyms
N-Boc-cis-4-hydroxypyrrolidine-2-carboxylic

acid, Boc-cis-Hyp-OH

CAS Number 87691-27-8

Molecular Formula C₁₀H₁₇NO₅

Molecular Weight 231.25 g/mol

InChI Key BENKAPCDIOILGV-BQBZGAKWSA-N

SMILES
CC(C)(C)OC(=O)N1C--INVALID-LINK--

C[C@H]1C(O)=O

Physicochemical Properties
The distinct physicochemical properties of N-Boc-cis-4-hydroxy-L-proline are fundamental to its

application in synthesis.

Property Value Source

Physical Form Solid

Melting Point 146 °C (decomposes)

Optical Activity
[α]20/D -50.0±3°, c = 0.67 in

methanol

Solubility
Soluble in organic solvents like

methanol.

Synthesis and Applications
N-Boc-cis-4-hydroxy-L-proline serves as a crucial intermediate in the synthesis of a wide array

of pharmaceuticals, including antiviral, antibacterial, and anti-inflammatory agents.[1] Its

derivatives are explored for creating novel drugs and advanced materials.[1][2]
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A common synthetic route involves the protection of the amino group of 4-hydroxy-L-proline

with a Boc group, followed by other modifications.[2] This process is optimized to ensure high

yield and purity, which is critical for its use in pharmaceutical manufacturing.[2]

Illustrative Synthetic Pathway Overview
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Caption: A simplified diagram illustrating the synthesis of N-Boc-cis-4-hydroxy-L-proline and its

role as a precursor.

Safety and Handling
Comprehensive understanding and adherence to safety protocols are paramount when

handling N-Boc-cis-4-hydroxy-L-proline in a research or industrial setting.

4.1. GHS Hazard Classification
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Hazard Class Hazard Statement Pictogram

Skin Irritation (Category 2) H315: Causes skin irritation alt text

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation
alt text

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory System

H335: May cause respiratory

irritation
alt text

Hazardous to the Aquatic

Environment, Acute Hazard

(Category 1)

H400: Very toxic to aquatic life alt text

Signal Word:Warning

4.2. Precautionary Measures and Personal Protective Equipment (PPE)

A systematic approach to handling this compound is essential to minimize exposure and

ensure a safe laboratory environment.

Safe Handling Workflow
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Caption: A logical workflow for the safe handling of N-Boc-cis-4-hydroxy-L-proline from

preparation to disposal.

4.3. Experimental Protocol: Safe Weighing and Solution Preparation

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure a

chemical fume hood is operational.

Personal Protective Equipment: Wear nitrile gloves, safety goggles with side shields, and a

lab coat. For operations that may generate dust, a NIOSH-approved N95 dust mask is

recommended.

Weighing:

Perform all weighing operations within the fume hood to minimize inhalation exposure.

Use a tared, sealed container to prevent dispersal of the solid powder.

Clean any spills immediately with appropriate materials.

Dissolution:

Add the solvent to the solid slowly to avoid splashing.

If necessary, sonicate or gently warm the mixture in a controlled manner to aid dissolution.

Storage of Solutions: Store prepared solutions in clearly labeled, tightly sealed containers.

Short-term storage at 0 - 4 °C and long-term storage at -20 °C is recommended.[3]

Waste Disposal: Dispose of all contaminated materials and unused chemicals in accordance

with institutional and local environmental regulations. Do not discharge to sewer systems.[4]

4.4. First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.[5][6]
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Skin Contact: In case of skin contact, immediately wash with plenty of soap and water.

Remove contaminated clothing. If irritation persists, seek medical advice.[5][6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[6]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[7]

Conclusion
N-Boc-cis-4-hydroxy-L-proline is an indispensable tool in the arsenal of medicinal chemists and

peptide scientists. Its unique structural features facilitate the synthesis of complex molecules

with tailored biological activities. Adherence to rigorous safety and handling protocols is

essential to harness its full potential while ensuring the well-being of researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Boc-cis-4-hydroxy-L-proline | 87691-27-8 | Benchchem [benchchem.com]

2. CN112194606A - Synthesis process of N-BOC-cis-4-hydroxyproline methyl ester - Google
Patents [patents.google.com]

3. medkoo.com [medkoo.com]

4. echemi.com [echemi.com]

5. N-BOC-cis-4-Hydroxy-L-proline, 97% 1 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

6. fishersci.com [fishersci.com]

7. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to N-Boc-cis-4-hydroxy-L-
proline]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.fishersci.com/shop/products/n-boc-cis-4-hydroxy-l-proline-97-thermo-scientific/AC441880010
https://www.fishersci.com/store/msds?partNumber=AAH27018MD&productDescription=N-BOC-CIS-4-HYDRXY-L-PRO+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27018MD&productDescription=N-BOC-CIS-4-HYDRXY-L-PRO+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/n-boc-cis-4-hydroxy-l-proline-methyl-ester.pdf
https://www.benchchem.com/product/b1584840?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/B1269924
https://patents.google.com/patent/CN112194606A/en
https://patents.google.com/patent/CN112194606A/en
https://www.medkoo.com/products/53698
https://www.echemi.com/sds/3-4-nitrophenylpyridine-temppid160705006243.html
https://www.fishersci.com/shop/products/n-boc-cis-4-hydroxy-l-proline-97-thermo-scientific/AC441880010
https://www.fishersci.com/shop/products/n-boc-cis-4-hydroxy-l-proline-97-thermo-scientific/AC441880010
https://www.fishersci.com/store/msds?partNumber=AAH27018MD&productDescription=N-BOC-CIS-4-HYDRXY-L-PRO+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/n-boc-cis-4-hydroxy-l-proline-methyl-ester.pdf
https://www.benchchem.com/product/b1584840#cas-number-4282-46-6-properties-and-safety-data
https://www.benchchem.com/product/b1584840#cas-number-4282-46-6-properties-and-safety-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1584840#cas-number-4282-46-6-properties-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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